Cas no 102489-37-2 (Acetylenedicarboxamide)

Acetylenedicarboxamide structure
Acetylenedicarboxamide structure
Product Name:Acetylenedicarboxamide
CAS No:102489-37-2
MF:C4H4N2O2
MW:112.086760520935
CID:2354814
Update Time:2023-08-07

Acetylenedicarboxamide Chemical and Physical Properties

Names and Identifiers

    • Cellocidin
    • 2-Butynediamide
    • Lenamycin
    • but-2-ynediamide
    • Aquamycin
    • Renamycin
    • Acetylene dicarboxamide
    • Acetylenedicarboxylic acid diamide
    • Acetylendicarbonsaeureamid
    • Acetylendicarbonsaeureamid [German]
    • NSC65381
    • 1K327HA41T
    • WLN: ZV1UU1VZ
    • Acetylendicarboxamid
    • NCIMech_000799
    • But-2-ynedioic acid diamide
    • JBTGHKUTYAMZEZ-UHFFFAOYSA-N
    • NSC38643
    • CC
    • Acetylenedicarboxamide
    • Inchi: 1S/C4H4N2O2/c5-3(7)1-2-4(6)8/h(H2,5,7)(H2,6,8)
    • InChI Key: JBTGHKUTYAMZEZ-UHFFFAOYSA-N
    • SMILES: O=C(C#CC(N)=O)N
    • BRN: 1756134

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Topological Polar Surface Area: 86.2

Experimental Properties

  • Density: 1.41g/cm3
  • Melting Point: 179 °C
  • Boiling Point: 294°C at 760 mmHg
  • Flash Point: 131.6°C
  • Refractive Index: 1.56
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